Cas no 1379202-78-4 (2-chloro-6-nitrobenzene-1-carboximidamide)

• Product Name: 2-chloro-6-nitrobenzene-1-carboximidamide
• CAS No: 1379202-78-4
• MF: C₇H₆ClN₃O₂
• MW: 199.594439983368
• CID: 5779301
• PubChem ID: 53416804
• Update Time: 2023-12-26

2-chloro-6-nitrobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1379202-78-4
• EN300-1984529
• 2-chloro-6-nitrobenzene-1-carboximidamide
• 2-chloro-6-nitrobenzenecarboximidamide

• Inchi： 1S/C7H6ClN3O2/c8-4-2-1-3-5(11(12)13)6(4)7(9)10/h1-3H,(H3,9,10)
• InChI Key： VAUWAWRMTKOHEY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=N)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.0148541g/mol
• Monoisotopic Mass: 199.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes